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Introduction

SRT3109 is a potent and specific activator of Sirtuin 1 (SIRT1), a NAD-dependent deacetylase
that plays a crucial role in a variety of cellular processes, including stress resistance,
metabolism, and aging. As a SIRT1 activator, SRT3109 holds significant therapeutic potential
for a range of age-related diseases, including metabolic disorders, neurodegenerative
diseases, and cardiovascular conditions. These application notes provide detailed information
on the solubility of SRT3109 and comprehensive protocols for its preparation and use in both in
vitro and in vivo experimental settings.

Data Presentation: Solubility of SRT3109

The solubility of SRT3109 is a critical factor for its effective use in experimental research.
Based on available data, SRT3109 is readily soluble in dimethyl sulfoxide (DMSO).
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Solvent Solubility Notes

It is recommended to prepare
DMSO =20 mg/mL a concentrated stock solution

in DMSO.

Based on the solubility of
Ethanol Data not available similar compounds, limited

solubility is expected.

PBS (Phosphate-Buffered

Saline)

Insoluble

Direct dissolution in aqueous
buffers is not recommended.
Precipitation may occur when
diluting a DMSO stock solution
into PBS.[1]

Note: When preparing aqueous working solutions, it is crucial to first dissolve SRT3109 in
DMSO to create a high-concentration stock solution. This stock can then be diluted into
aqueous buffers or cell culture media. It is important to ensure that the final concentration of
DMSO in the experimental setup is non-toxic to the cells or organism, typically below 0.1% to

0.5%.

Signaling Pathway of SRT3109 Action

SRT3109 exerts its biological effects by activating SIRT1, which in turn deacetylates a wide
range of protein targets, influencing multiple downstream signaling pathways.
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SRT3109 activates SIRT1, leading to the deacetylation of key downstream targets.

Experimental Protocols
Protocol 1: Preparation of SRT3109 Stock Solution

This protocol outlines the preparation of a 10 mM stock solution of SRT3109 in DMSO.

Materials:
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SRT3109 powder

Dimethyl sulfoxide (DMSO), sterile-filtered

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

 In a sterile environment (e.g., a biosafety cabinet), weigh the required amount of SRT3109
powder.

o Add the appropriate volume of sterile DMSO to achieve a final concentration of 10 mM.
o Vortex the solution until the SRT3109 is completely dissolved.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the aliquots at -20°C or -80°C for long-term storage, protected from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [SRT3109: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610998#srt3109-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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